Cas no 109346-89-6 (2-(3-bromo-4-fluorophenyl)acetaldehyde)

2-(3-Bromo-4-fluorophenyl)acetaldehyde is a versatile aromatic aldehyde derivative, featuring both bromo and fluoro substituents on the phenyl ring, which enhance its reactivity and utility in organic synthesis. The presence of the electron-withdrawing groups (bromo and fluoro) at the meta and para positions influences its electrophilic properties, making it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The aldehyde functional group allows for further derivatization, including condensation, reduction, or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications, particularly in cross-coupling and heterocycle formation. This compound is commonly used in research and industrial settings for targeted molecular construction.

2-(3-bromo-4-fluorophenyl)acetaldehyde structure

109346-89-6 structure

Product Name:2-(3-bromo-4-fluorophenyl)acetaldehyde

CAS No:109346-89-6

MF:C₈H₆BrFO

MW:217.035045146942

CID:1188569

PubChem ID:53403564

Update Time:2025-06-08

2-(3-bromo-4-fluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- (3-Bromo-4-fluorophenyl)acetaldehyde
- 2-(3-bromo-4-fluorophenyl)acetaldehyde
- DB-250589
- 109346-89-6
- SCHEMBL2432440
- (3-Bromo-4-fluoro-phenyl)-acetaldehyde, 97%
- EN300-1250725
- AKOS013285975
- (3-Bromo-4-fluoro-phenyl)-acetaldehyde
- MFCD11847405
- MDL： MFCD11847405
- Inchi： 1S/C8H6BrFO/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,4-5H,3H2
- InChI Key： ACSFPFKGTIINDT-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)CC=O)F

Computed Properties

Exact Mass: 215.95858
Monoisotopic Mass: 215.95861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-(3-bromo-4-fluorophenyl)acetaldehyde Pricemore >>

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Enamine	EN300-1250725-50mg	2-(3-bromo-4-fluorophenyl)acetaldehyde	109346-89-6	50mg	$468.0	2023-10-02
Enamine	EN300-1250725-100mg	2-(3-bromo-4-fluorophenyl)acetaldehyde	109346-89-6	100mg	$490.0	2023-10-02
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Enamine	EN300-1250725-1000mg	2-(3-bromo-4-fluorophenyl)acetaldehyde	109346-89-6	1000mg	$557.0	2023-10-02
Enamine	EN300-1250725-2500mg	2-(3-bromo-4-fluorophenyl)acetaldehyde	109346-89-6	2500mg	$1089.0	2023-10-02
Enamine	EN300-1250725-5000mg	2-(3-bromo-4-fluorophenyl)acetaldehyde	109346-89-6	5000mg	$1614.0	2023-10-02
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Enamine	EN300-1250725-0.05g	2-(3-bromo-4-fluorophenyl)acetaldehyde	109346-89-6	0.05g	$912.0	2023-06-08
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